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Compound of Interest

Compound Name: A-78773

Cat. No.: B1664260 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Application Notes
A-78773 is a potent and selective inhibitor of 5-lipoxygenase (5-LO). This enzyme is a critical

component of the arachidonic acid cascade, responsible for the production of leukotrienes,

which are powerful lipid mediators of inflammation.[1][2] By inhibiting 5-LO, A-78773 effectively

blocks the synthesis of leukotrienes, making it a valuable tool for studying inflammatory

processes and a potential therapeutic agent for diseases mediated by leukotrienes.

For in vitro and cell-based assays, it is essential to prepare a concentrated stock solution of A-
78773 that can be easily diluted to the final working concentration in aqueous culture media.

Dimethyl sulfoxide (DMSO) is the recommended solvent for this purpose. DMSO is a polar

aprotic solvent with a remarkable ability to dissolve a wide range of both polar and nonpolar

organic compounds that are otherwise challenging to dissolve in aqueous solutions.[3] Its

miscibility with water and cell culture media facilitates the uniform dispersion of the compound

upon dilution.[3] Preparing a high-concentration stock solution in DMSO minimizes the final

concentration of the organic solvent in the experiment, thereby reducing potential solvent-

induced artifacts.

Data Presentation
Quantitative data for A-78773 and the solvent (DMSO) are summarized below for easy

reference.
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Table 1: Chemical and Physical Properties of A-78773

Property Value

IUPAC Name N-(1-benzo[b]thien-2-ylethyl)-N-hydroxyurea

Synonyms A78773, Zileuton ethyl ether analog

Molecular Formula C₁₁H₁₁N₃O₂S

Molecular Weight 249.29 g/mol

CAS Number 148906-32-5

Appearance White to off-white solid

Mechanism of Action Selective 5-Lipoxygenase (5-LO) Inhibitor

Table 2: Properties of DMSO (Solvent)

Property Value

Full Name Dimethyl Sulfoxide

Molecular Formula (CH₃)₂SO

Molecular Weight 78.13 g/mol [3]

Density ~1.10 g/mL[3]

Boiling Point 189 °C[3]

Melting Point 19 °C[3]

Key Features
Polar aprotic, miscible with water, dissolves a

wide range of compounds.[3]

Table 3: Example Calculations for A-78773 Stock Solutions (MW = 249.29 g/mol )
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Desired Stock
Concentration (mM)

Volume of DMSO Mass of A-78773 to Weigh

10 1 mL 2.49 mg

20 1 mL 4.99 mg

50 1 mL 12.46 mg

10 5 mL 12.46 mg

20 5 mL 24.93 mg

50 5 mL 62.32 mg

Calculation Formula: Mass

(mg) = Desired Concentration

(mM) × Final Volume (mL) ×

Molecular Weight ( g/mol ) /

1000

Experimental Protocol
Objective: To prepare a concentrated stock solution of A-78773 in anhydrous DMSO for use in

biological experiments.

Materials and Equipment:

A-78773 powder

Anhydrous (cell culture grade) Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, or foil-wrapped polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions:

Always handle A-78773 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and gloves.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.

Consult the Safety Data Sheet (SDS) for A-78773 and DMSO before starting the procedure.

Procedure:

Preparation: Bring the vial of A-78773 powder and the anhydrous DMSO to room

temperature before opening to prevent moisture condensation.

Weighing: Tare a sterile vial on the analytical balance. Carefully weigh the desired mass of

A-78773 powder directly into the vial. (Refer to Table 3 for calculations).

Solubilization: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the A-78773 powder.

Dissolution: Cap the vial securely and vortex the solution vigorously for 1-2 minutes until the

powder is completely dissolved. Gentle warming in a 37°C water bath can be used to aid

dissolution if necessary, but avoid overheating. Visually inspect the solution against a light

source to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile, amber microcentrifuge tubes or vials.

Labeling: Clearly label each aliquot with the compound name (A-78773), concentration,

solvent (DMSO), date of preparation, and your initials.

Storage and Stability:

Store the DMSO stock solution aliquots at -20°C or -80°C for long-term stability.
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When ready to use, thaw a single aliquot at room temperature and dilute it to the final

desired concentration in your cell culture medium or assay buffer immediately before use.

Avoid storing diluted aqueous solutions for extended periods. It is recommended to prepare

fresh dilutions for each experiment.

Visualizations
Diagram 1: Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing A-78773 stock solution.
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Diagram 2: 5-Lipoxygenase Signaling Pathway Inhibition by A-78773
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Caption: A-78773 inhibits 5-LO, blocking leukotriene synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC548806/
https://pmc.ncbi.nlm.nih.gov/articles/PMC548806/
https://www.wisdomlib.org/concept/5-lipoxygenase-pathway
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b1664260#how-to-prepare-a-78773-stock-solution-with-dmso
https://www.benchchem.com/product/b1664260#how-to-prepare-a-78773-stock-solution-with-dmso
https://www.benchchem.com/product/b1664260#how-to-prepare-a-78773-stock-solution-with-dmso
https://www.benchchem.com/product/b1664260#how-to-prepare-a-78773-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664260?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

